Cas no 61338-72-5 (1H-Purine-6,8-dione, 7,9-dihydro-, 6-hydrazone)
61338-72-5 structure
Product Name:1H-Purine-6,8-dione, 7,9-dihydro-, 6-hydrazone
CAS No:61338-72-5
MF:C5H6N6O
MW:166.140738964081
CID:483384
PubChem ID:71396809
Update Time:2025-04-19
1H-Purine-6,8-dione, 7,9-dihydro-, 6-hydrazone Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-6,8-dione, 7,9-dihydro-, 6-hydrazone
- 6-hydrazinyl-7,9-dihydropurin-8-one
- 6-Hydrazinyl-7,9-dihydro-8H-purin-8-one
- 61338-72-5
- DTXSID40818348
-
- Inchi: 1S/C5H6N6O/c6-11-4-2-3(7-1-8-4)10-5(12)9-2/h1H,6H2,(H3,7,8,9,10,11,12)
- InChI Key: HPORAVJEJIPGIT-UHFFFAOYSA-N
- SMILES: O=C1NC2=C(C(=NC=N2)NN)N1
Computed Properties
- Exact Mass: 166.06048
- Monoisotopic Mass: 166.06030884g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 103.9
1H-Purine-6,8-dione, 7,9-dihydro-, 6-hydrazone Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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